Cas no 1178731-36-6 (3-(1-Methyl-1H-pyrazol-4-yl)prop-2-yn-1-ol)
1178731-36-6 structure
Product Name:3-(1-Methyl-1H-pyrazol-4-yl)prop-2-yn-1-ol
CAS No:1178731-36-6
MF:C7H8N2O
MW:136.15122127533
CID:4826409
Update Time:2023-08-18
3-(1-Methyl-1H-pyrazol-4-yl)prop-2-yn-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 3-(1-Methyl-1H-pyrazol-4-yl)prop-2-yn-1-ol
- 3-(1-methylpyrazol-4-yl)prop-2-yn-1-ol
-
- Inchi： 1S/C7H8N2O/c1-9-6-7(5-8-9)3-2-4-10/h5-6,10H,4H2,1H3
- InChI Key： SUZFRIVPNGYZSE-UHFFFAOYSA-N
- SMILES： OCC#CC1C=NN(C)C=1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 167
- XLogP3: -0.3
- Topological Polar Surface Area: 38
3-(1-Methyl-1H-pyrazol-4-yl)prop-2-yn-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M210201-100mg |
3-(1-methyl-1h-pyrazol-4-yl)prop-2-yn-1-ol |
1178731-36-6 | 100mg |
$ 135.00 | 2022-06-04 | ||
| TRC | M210201-500mg |
3-(1-methyl-1h-pyrazol-4-yl)prop-2-yn-1-ol |
1178731-36-6 | 500mg |
$ 525.00 | 2022-06-04 | ||
| TRC | M210201-1g |
3-(1-methyl-1h-pyrazol-4-yl)prop-2-yn-1-ol |
1178731-36-6 | 1g |
$ 795.00 | 2022-06-04 | ||
| Chemenu | CM487607-1g |
3-(1-Methyl-1H-pyrazol-4-yl)prop-2-yn-1-ol |
1178731-36-6 | 97% | 1g |
$550 | 2022-06-14 | |
| Alichem | A049005935-1g |
3-(1-Methyl-1H-pyrazol-4-yl)prop-2-yn-1-ol |
1178731-36-6 | 97% | 1g |
$603.84 | 2023-09-04 | |
| Life Chemicals | F8886-6388-0.25g |
3-(1-methyl-1H-pyrazol-4-yl)prop-2-yn-1-ol |
1178731-36-6 | 95%+ | 0.25g |
$505.0 | 2023-09-05 | |
| Life Chemicals | F8886-6388-0.5g |
3-(1-methyl-1H-pyrazol-4-yl)prop-2-yn-1-ol |
1178731-36-6 | 95%+ | 0.5g |
$532.0 | 2023-09-05 | |
| Life Chemicals | F8886-6388-1g |
3-(1-methyl-1H-pyrazol-4-yl)prop-2-yn-1-ol |
1178731-36-6 | 95%+ | 1g |
$560.0 | 2023-09-05 | |
| Life Chemicals | F8886-6388-2.5g |
3-(1-methyl-1H-pyrazol-4-yl)prop-2-yn-1-ol |
1178731-36-6 | 95%+ | 2.5g |
$1120.0 | 2023-09-05 | |
| Life Chemicals | F8886-6388-5g |
3-(1-methyl-1H-pyrazol-4-yl)prop-2-yn-1-ol |
1178731-36-6 | 95%+ | 5g |
$1680.0 | 2023-09-05 |
3-(1-Methyl-1H-pyrazol-4-yl)prop-2-yn-1-ol Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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